Cas no 1429903-79-6 (2-(2,5-Dimethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid)

• Product Name: 2-(2,5-Dimethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid
• CAS No: 1429903-79-6
• MF: C₁₈H₁₅NO₅
• MW: 325.315405130386
• MDL: MFCD24038561
• CID: 5054897
• PubChem ID: 97179540
• Update Time: 2025-05-19

2-(2,5-Dimethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid
• 2-(2,5-DIMETHOXYPHENYL)-1-OXOISOQUINOLINE-4-CARBOXYLIC ACID

• MDL： MFCD24038561
• Inchi： 1S/C18H15NO5/c1-23-11-7-8-16(24-2)15(9-11)19-10-14(18(21)22)12-5-3-4-6-13(12)17(19)20/h3-10H,1-2H3,(H,21,22)
• InChI Key： PMDFQOPDMNBTHJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1N1C=C(C(=O)O)C2C=CC=CC=2C1=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 532
• XLogP3: 2.3
• Topological Polar Surface Area: 76.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 2-(2,5-Dimethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid

2-(2,5-Dimethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1429903-79-6, known as 2-(2,5-Dimethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which combines a dihydroisoquinoline framework with a substituted phenyl group and a carboxylic acid moiety. The dihydroisoquinoline core is a common structural motif in various bioactive compounds, suggesting potential applications in drug discovery and development.

Recent studies have highlighted the importance of dihydroisoquinoline derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, researchers have explored the potential of this compound as a neuroprotective agent, leveraging its ability to interact with key proteins involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The 2,5-dimethoxyphenyl substituent adds further complexity to the molecule, potentially enhancing its bioavailability and selectivity for specific targets.

The synthesis of 2-(2,5-Dimethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the dihydroisoquinoline skeleton through cyclization reactions and the subsequent introduction of the phenyl group via nucleophilic aromatic substitution. The carboxylic acid functionality is typically introduced through oxidation or hydrolysis reactions, ensuring the molecule's versatility in further chemical modifications.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. Preclinical studies have demonstrated its ability to inhibit enzymes associated with inflammation and oxidative stress, making it a candidate for anti-inflammatory and antioxidant therapies. Additionally, its structural similarity to known bioactive compounds suggests that it could serve as a lead molecule for drug design.

From an analytical standpoint, the compound has been extensively characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed the molecular structure and purity of the compound, ensuring its reliability for further research and development. The carboxylic acid group plays a crucial role in determining the molecule's physical properties, including its solubility and stability under various conditions.

In conclusion, 2-(2,5-Dimethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid represents a significant advancement in the field of organic synthesis and pharmacology. Its unique structure and potential biological activities make it a valuable candidate for further exploration in drug discovery programs. As research continues to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing therapeutic interventions for various diseases.